2-Amino-2-cyclopentylacetic acid hydrochloride
Overview
Description
2-Amino-2-cyclopentylacetic acid hydrochloride (ACPC) is a cyclic amino acid derivative that is widely used in scientific research. It has a wide range of applications in biochemistry, physiology, and pharmacology, as well as in laboratory experiments. ACPC is an important tool for studying the structure and function of proteins, enzymes, and other biological molecules.
Scientific Research Applications
Synthesis and Anesthetic Properties
2-Amino-2-cyclopentylacetic acid hydrochloride has been explored in the synthesis of local anesthetics. Specifically, its derivatives, cyclopentenylacetanilides, have been synthesized and tested for their anesthetic properties, showing promising results (Gataullin et al., 2010).
Derivatives in Medicinal Chemistry
The compound has been used to synthesize enantiomerically and diastereomerically pure amino acid esters, which are crucial in the development of biologically active analogues and drugs (Shireman & Miller, 2001).
Corrosion Inhibition in Petroleum Industry
In the petroleum industry, derivatives of this compound have been investigated as eco-friendly corrosion inhibitors. This application is particularly relevant for acidizing processes to prevent damage to steel structures by hydrochloric acid (Yadav, Kumar, & Sharma, 2014).
Pharmaceutical Synthesis
The compound is involved in synthesizing diverse pharmaceuticals and chemical agents, demonstrating its versatility in medicinal chemistry. This includes the synthesis of various amino acid derivatives and their subsequent use in drug development (Hirota et al., 2005).
Gel Formation and Biomedical Applications
Research has been conducted on using derivatives of this compound for gel formation, which is significant in biomedical applications like drug delivery systems (Xie et al., 2009).
Thermosensitive Properties for Biomedical Use
The compound has been used to create phosphazene derivatives with thermosensitive properties, which are important for biomedical applications like controlled drug release (Uslu et al., 2017).
Synthesis of Novel Amino Acid Ester Compounds
There's ongoing research into synthesizing new derivatives involving this compound, expanding the chemical library available for various scientific and medicinal applications (Reddy et al., 2005).
Mechanism of Action
Target of Action
2-Amino-2-cyclopentylacetic acid hydrochloride is a derivative of glycine , an inhibitory neurotransmitter in the central nervous system.
Mode of Action
As a glycine derivative, it may interact with glycine receptors or other related targets in the body . Glycine acts by opening chloride channels, leading to hyperpolarization of the neuron and thus inhibiting the transmission of nerve signals .
Biochemical Pathways
As a derivative of glycine, it may be involved in pathways where glycine acts as a neurotransmitter . Glycine is also a precursor for several key metabolites in the body, including creatine, purines, and porphyrins .
Result of Action
As a derivative of glycine, it may have similar effects, such as inhibiting the transmission of nerve signals .
properties
IUPAC Name |
2-amino-2-cyclopentylacetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c8-6(7(9)10)5-3-1-2-4-5;/h5-6H,1-4,8H2,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMNHAZOKLXWGPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
503619-25-8 |
Source
|
| Record name | 2-amino-2-cyclopentylacetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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